Cas no 2227906-18-3 (rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 2227906-18-3
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 6000056
• PubChem ID: 165693877
• Update Time: 2025-08-03

rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine
• rac-(1R,3S)-2,2-dimethyl-3-[4-methyl-3-(trifluoromethyl)phenyl]cyclopropan-1-amine
• 2227906-18-3
• EN300-1944886

• Inchi： 1S/C13H16F3N/c1-7-4-5-8(6-9(7)13(14,15)16)10-11(17)12(10,2)3/h4-6,10-11H,17H2,1-3H3/t10-,11-/m1/s1
• InChI Key： FSEJURZRKAGWHF-GHMZBOCLSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)[C@@H]1[C@H](C1(C)C)N)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine

Professional Introduction to Rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 2227906-18-3)

Rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2227906-18-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple stereocenters, including the (1R,3S) configuration, makes this molecule a subject of interest for medicinal chemists exploring stereoselective synthesis and pharmacological effects.

The molecular framework of Rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine features a cyclopropane ring substituted with various functional groups. The cyclopropane moiety is particularly noteworthy as it introduces rigidity to the molecular structure, which can influence both the physicochemical properties and the binding affinity to biological targets. The trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from cyclopropane-containing scaffolds. These compounds have shown potential in various pharmacological assays due to their ability to interact with biological targets in unique ways. For instance, studies have demonstrated that cyclopropane derivatives can exhibit inhibitory effects on certain enzymes and receptors, making them valuable candidates for treating a range of diseases. The specific configuration of Rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine may contribute to its distinct pharmacological profile compared to other analogs.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like Rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine. Techniques such as asymmetric synthesis and transition metal-catalyzed reactions have been instrumental in achieving high enantioselectivity and yield. These methods are crucial for producing enantiomerically pure compounds, which are often required for optimal pharmacological activity. The synthesis of this compound also highlights the importance of computational modeling and molecular docking studies in predicting and optimizing its biological properties.

The biological activity of Rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine has been the focus of several preliminary studies. Initial assays have suggested potential interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. The presence of the trifluoromethyl group and the cyclopropane ring may contribute to its ability to modulate these pathways effectively. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

One of the most exciting aspects of this compound is its potential application in developing new treatments for chronic diseases. Chronic conditions often require long-term management, and compounds with favorable pharmacokinetic profiles are highly sought after. The stability provided by the trifluoromethyl group and the rigidity introduced by the cyclopropane ring suggest that this molecule may have an extended half-life in vivo, making it a promising candidate for chronic therapeutic use. Additionally, its unique structural features may allow it to avoid common metabolic pathways that lead to drug resistance.

The development of novel pharmaceuticals is a complex process that involves multiple stages of research and testing. From initial discovery to clinical trials, each step is critical in ensuring that a drug is both safe and effective. Rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine represents an early but promising step in this journey. Its unique structural features and preliminary biological activity make it a valuable compound for further investigation by researchers worldwide.

As our understanding of biology and disease continues to evolve, so too does our ability to develop targeted therapies. Compounds like Rac-(1R,3S)-2,2-dimethyl-3-4-methyl-3-(trifluoromethyl)phenylcyclopropan-1-amine highlight the importance of innovative chemical design in addressing unmet medical needs. By leveraging cutting-edge synthetic methods and exploring novel molecular architectures, we can continue to push the boundaries of drug discovery and development.